Cas no 1396814-53-1 (1-methyl-2-oxo-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-methyl-2-oxo-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1,2-dihydropyridine-3-carboxamide
• CAS No: 1396814-53-1
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5400755
• Update Time: 2025-08-04

1-methyl-2-oxo-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxo-N-[2-(5-thiophen-2-yl-1H-imidazol-2-yl)ethyl]pyridine-3-carboxamide
• 1-methyl-2-oxo-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H16N4O2S/c1-20-8-2-4-11(16(20)22)15(21)17-7-6-14-18-10-12(19-14)13-5-3-9-23-13/h2-5,8-10H,6-7H2,1H3,(H,17,21)(H,18,19)
• InChI Key： SANAEFNCWXJENV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CC=C1C(NCCC1NC(C2SC=CC=2)=CN=1)=O

Additional information on 1-methyl-2-oxo-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1,2-dihydropyridine-3-carboxamide

Research Brief on 1-methyl-2-oxo-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1,2-dihydropyridine-3-carboxamide (CAS: 1396814-53-1)

The compound 1-methyl-2-oxo-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1,2-dihydropyridine-3-carboxamide (CAS: 1396814-53-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The structural uniqueness of this molecule, characterized by the presence of a thiophene-imidazole moiety linked to a dihydropyridine scaffold, is believed to contribute to its high binding affinity and selectivity towards target proteins.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-methyl-2-oxo-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1,2-dihydropyridine-3-carboxamide exhibits nanomolar inhibitory activity against a subset of tyrosine kinases, particularly those involved in oncogenic signaling pathways. The study employed X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, revealing key interactions with conserved amino acid residues.

Further investigations have explored the pharmacokinetic properties of this compound. A preclinical study conducted in murine models reported favorable oral bioavailability and a half-life sufficient for once-daily dosing. These findings suggest that the compound could be a promising candidate for further development as an oral therapeutic agent.

Despite these encouraging results, challenges remain in optimizing the compound's selectivity profile to minimize off-target effects. Current research efforts are focused on structural modifications to enhance specificity while maintaining potency. Additionally, toxicological assessments are underway to evaluate the safety profile of this compound in anticipation of potential clinical trials.

In conclusion, 1-methyl-2-oxo-N-{2-[4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}-1,2-dihydropyridine-3-carboxamide represents a promising chemical entity with significant therapeutic potential. Continued research into its mechanism of action and optimization of its pharmacological properties may pave the way for its application in treating various diseases, particularly in oncology. The scientific community eagerly awaits further developments in this exciting area of research.